Cas no 53606-32-9 (Benzaldehyde, 2-[(1-methylethyl)thio]-)

Benzaldehyde, 2-[(1-methylethyl)thio]- structure
53606-32-9 structure
Product Name:Benzaldehyde, 2-[(1-methylethyl)thio]-
CAS No:53606-32-9
MF:C10H12OS
MW:180.266681671143
CID:356862
PubChem ID:11206137
Update Time:2025-04-19

Benzaldehyde, 2-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-[(1-methylethyl)thio]-
    • 2-propan-2-ylsulfanylbenzaldehyde
    • 2-(isopropylthio)benzaldehyde
    • DTXSID40458667
    • UGPQFYISFDNTAZ-UHFFFAOYSA-N
    • 2-(isopropylsulfanyl)benzenecarbaldehyde
    • SCHEMBL2800846
    • 53606-32-9
    • AKOS013115230
    • Inchi: 1S/C10H12OS/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-8H,1-2H3
    • InChI Key: UGPQFYISFDNTAZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C=O)C(C)C

Computed Properties

  • Exact Mass: 180.06096
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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